Cas no 35762-76-6 (4,6-Dimethylpyrimidine-2-sulfonamide)

• Product Name: 4,6-Dimethylpyrimidine-2-sulfonamide
• CAS No: 35762-76-6
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD03265324
• CID: 295834
• PubChem ID: 22244676
• Update Time: 2025-10-29

4,6-Dimethylpyrimidine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethylpyrimidine-2-sulfonamide
• 2-Pyrimidinesulfonamide,4,6-dimethyl-
• C6H9N3O2S
• 4,6-dimethyl-2-pyrimidinesulfonamide
• 4,6-Dimethylpyrimidin-2-sulfonamid
• 4,6-Dimethyl-pyrimidin-2-sulfonsaeure-amid
• 4,6-Dimethyl-pyrimidine-2-sulfonamide
• 4,6-dimethyl-pyrimidine-2-sulfonic acid amide
• Sulfamethazine
• CS-0078731
• (4,6-dimethylpyrimidin-2-yl)sulphonic amide
• W-202471
• JRDPRXWPTQTRLO-UHFFFAOYSA-N
• SCHEMBL50641
• AM100716
• AC-10927
• A6236
• EN300-273797
• AKOS010995892
• Z854066688
• 35762-76-6
• DTXSID30623781
• FT-0646147
• SB56693

• MDL： MFCD03265324
• Inchi： 1S/C6H9N3O2S/c1-4-3-5(2)9-6(8-4)12(7,10)11/h3H,1-2H3,(H2,7,10,11)
• InChI Key： JRDPRXWPTQTRLO-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 187.04200
• Monoisotopic Mass: 187.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.362g/cm3
• Melting Point: 197-200 °C
• Boiling Point: 420.4ºC at 760mmHg
• Flash Point: 208ºC
• Refractive Index: 1.554
• PSA: 94.32000
• LogP: 1.52190

4,6-Dimethylpyrimidine-2-sulfonamide Security Information

• WGK Germany：2
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：10
• RTECS：WO9275000
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4,6-Dimethylpyrimidine-2-sulfonamide

4,6-Dimethylpyrimidine-2-sulfonamide: A Comprehensive Overview

4,6-Dimethylpyrimidine-2-sulfonamide, also known by its CAS number CAS No. 35762-76-6, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug discovery, agrochemicals, and advanced materials. The structure of 4,6-Dimethylpyrimidine-2-sulfonamide consists of a pyrimidine ring substituted with methyl groups at positions 4 and 6 and a sulfonamide group at position 2. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous chemical reactions and synthesis pathways.

The synthesis of 4,6-Dimethylpyrimidine-2-sulfonamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Additionally, the application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound, facilitating its optimization for specific applications.

In terms of physical properties, 4,6-Dimethylpyrimidine-2-sulfonamide exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which is indicative of its conjugated system. These properties make it an ideal candidate for applications in optoelectronic materials and sensors.

The application of 4,6-Dimethylpyrimidine-2-sulfonamide in drug discovery has been a focal point of recent research efforts. Its sulfonamide group is known to exhibit bioisosteric properties, making it a promising scaffold for designing bioactive molecules. For example, studies have shown that derivatives of this compound can modulate kinase activity, a key target in cancer therapy. Furthermore, its methyl substituents enhance lipophilicity without compromising solubility, which is crucial for drug delivery systems.

In the field of agrochemistry, 4,6-Dimethylpyrimidine-2-sulfonamide has been investigated as a potential lead compound for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism has shown promise in controlling agricultural pests without adverse environmental effects. Recent field trials have demonstrated its efficacy under varying climatic conditions, suggesting its potential for large-scale agricultural applications.

Beyond its chemical applications, 4,6-Dimethylpyrimidine-2-sulfonamide has also found utility in materials science. Its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability. Researchers have explored its use as an additive in high-performance polymers used in aerospace and automotive industries. Additionally, its photoresponsive properties make it a candidate for light-sensitive materials used in photovoltaic devices.

The toxicological profile of 4,6-Dimethylpyrimidine-2-sulfonamide has been extensively studied to ensure its safe handling and application. Acute toxicity studies indicate low toxicity when administered at recommended doses; however, chronic exposure studies are currently underway to assess long-term effects. Regulatory bodies have classified this compound as non-hazardous under standard operating conditions; thus it does not fall under the category of restricted or controlled substances.

In conclusion,
4,
6-dimethylpyrimidine
-
2-sulfonamide
(CAS No.
35762
-
76
-
6)
stands out as a versatile compound with wide-ranging applications across multiple disciplines.
Its unique chemical structure,
combined with recent advancements
in synthesis methods
and application development,
positions it as a key player
in future innovations.
As research continues,
new insights into its potential uses
are expected,
further solidifying its importance
in both academic and industrial settings.